Cas no 2060043-64-1 (2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one)

2-4-(Benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one is a heterocyclic compound featuring a pyrido[1,2-a]pyrimidinone core substituted with a 4-(benzyloxy)phenyl group. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for drug development. The benzyloxy moiety enhances lipophilicity, potentially improving membrane permeability, while the fused pyrimidinone ring system offers opportunities for hydrogen bonding and π-stacking interactions, which may be advantageous in targeting biological receptors. Its rigid polycyclic framework could contribute to stability and selectivity in binding applications. Further functionalization of this compound may yield derivatives with tailored pharmacological properties.

2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one structure

2060043-64-1 structure

Product Name:2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one

CAS No:2060043-64-1

MF:C₂₁H₂₀N₂O₂

MW:332.395705223084

MDL:MFCD30487346

CID:5212589

PubChem ID:125449279

Update Time:2025-05-27

2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

- 4H-Pyrido[1,2-a]pyrimidin-4-one, 6,7,8,9-tetrahydro-2-[4-(phenylmethoxy)phenyl]-
- 2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one
- MDL： MFCD30487346
- Inchi： 1S/C21H20N2O2/c24-21-14-19(22-20-8-4-5-13-23(20)21)17-9-11-18(12-10-17)25-15-16-6-2-1-3-7-16/h1-3,6-7,9-12,14H,4-5,8,13,15H2
- InChI Key： AQSYTZKRXPLNCL-UHFFFAOYSA-N
- SMILES： C12CCCCN1C(=O)C=C(C1=CC=C(OCC3=CC=CC=C3)C=C1)N=2

2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-329466-0.05g	2-[4-(benzyloxy)phenyl]-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one	2060043-64-1	0.05g	$1261.0	2023-09-04
Enamine	EN300-329466-0.1g	2-[4-(benzyloxy)phenyl]-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one	2060043-64-1	0.1g	$1320.0	2023-09-04
Enamine	EN300-329466-0.25g	2-[4-(benzyloxy)phenyl]-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one	2060043-64-1	0.25g	$1381.0	2023-09-04
Enamine	EN300-329466-0.5g	2-[4-(benzyloxy)phenyl]-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one	2060043-64-1	0.5g	$1440.0	2023-09-04
Enamine	EN300-329466-1.0g	2-[4-(benzyloxy)phenyl]-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one	2060043-64-1	1g	$0.0	2023-06-07
Enamine	EN300-329466-2.5g	2-[4-(benzyloxy)phenyl]-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one	2060043-64-1	2.5g	$2940.0	2023-09-04
Enamine	EN300-329466-5.0g	2-[4-(benzyloxy)phenyl]-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one	2060043-64-1	5.0g	$4349.0	2023-02-23
Enamine	EN300-329466-10.0g	2-[4-(benzyloxy)phenyl]-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one	2060043-64-1	10.0g	$6450.0	2023-02-23
Enamine	EN300-329466-1g	2-[4-(benzyloxy)phenyl]-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one	2060043-64-1	1g	$1500.0	2023-09-04
Enamine	EN300-329466-5g	2-[4-(benzyloxy)phenyl]-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one	2060043-64-1	5g	$4349.0	2023-09-04

2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one Related Literature

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Additional information on 2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one

Comprehensive Analysis of 2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2060043-64-1)

The compound 2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2060043-64-1) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This article delves into its chemical characteristics, synthesis pathways, and emerging relevance in drug discovery, addressing common queries from researchers and industry professionals.

Structurally, 2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one features a fused pyrido-pyrimidinone core, modified with a benzyloxy-phenyl substituent. This configuration imparts notable electronic and steric properties, making it a candidate for modulating biological targets. Recent studies highlight its potential as a scaffold for kinase inhibitors, a hot topic in oncology research, where precision-targeted therapies are increasingly sought after.

In the context of current trends, the demand for novel heterocyclic compounds like CAS No. 2060043-64-1 has surged, driven by advancements in computational drug design and high-throughput screening. Researchers frequently search for "pyrido[1,2-a]pyrimidin-4-one derivatives" or "benzyloxy-phenyl modified heterocycles," reflecting the growing interest in structurally diverse pharmacophores. This compound’s solubility and stability profiles further enhance its appeal for medicinal chemistry applications.

Synthetic routes to 2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one often involve multi-step reactions, including condensation and cyclization steps. Optimizing these processes is a key focus area, as evidenced by queries such as "efficient synthesis of pyrido-pyrimidinones." Green chemistry principles are increasingly applied to reduce waste and improve yields, aligning with the pharmaceutical industry’s sustainability goals.

Beyond its chemical synthesis, the biological activity of CAS No. 2060043-64-1 is under exploration. Preliminary data suggest interactions with enzymes involved in inflammatory pathways, sparking interest in autoimmune disease research. This aligns with searches for "new anti-inflammatory scaffolds" or "heterocycles in immunomodulation," topics trending in academic and industrial forums.

In summary, 2-4-(benzyloxy)phenyl-4H,6H,7H,8H,9H-pyrido[1,2-a]pyrimidin-4-one represents a versatile chemical entity with broad potential in drug development. Its structural complexity and adaptability to modular synthesis make it a valuable subject for ongoing research, addressing both fundamental scientific questions and applied therapeutic challenges.